N-(2,4-dimethoxyphenyl)-4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-4-[(1-phenyltetrazol-5-yl)methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C21H25N7O3/c1-30-17-8-9-18(19(14-17)31-2)22-21(29)27-12-10-26(11-13-27)15-20-23-24-25-28(20)16-6-4-3-5-7-16/h3-9,14H,10-13,15H2,1-2H3,(H,22,29)
• InChI Key: MZCWUFLPKDFLRH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)N2CCN(CC2)CC3=NN=NN3C4=CC=CC=C4)OC
• Molecular Formula: C21H25N7O3
• Molecular Weight: 423.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C21H25N7O3 and its molecular weight is 423.477. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethoxyphenyl)-4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethoxyphenyl)-4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Characterization:

  • A study by (Talupur, Satheesh, & Chandrasekhar, 2021) detailed the synthesis and characterization of related compounds through various chemical reactions and analyses. Their research contributes to understanding the chemical properties and potential applications of similar compounds.

• Antimicrobial and Anti-Proliferative Activities:

  • Research by (Al-Wahaibi et al., 2021) demonstrated the antimicrobial and anti-proliferative activities of compounds structurally related to the chemical . This suggests potential applications in addressing bacterial infections and inhibiting the growth of certain cancer cells.

• Molecular Docking Studies:

  • The paper by (Talupur, Satheesh, & Chandrasekhar, 2021) also included molecular docking studies, indicating potential for this compound in drug discovery and development, particularly in identifying target sites for pharmaceuticals.

• Cancer Research:

  • A study conducted by (Lee et al., 2013) explored the application of a related compound in cancer treatment, showing its effectiveness in inducing apoptosis in cancer cells and its potential use in cancer therapy.

• Antiviral and Antifungal Activities:

  • Research by (Reddy et al., 2013) indicated the potential of similar compounds in antiviral and antifungal applications, expanding its scope in medicinal chemistry.

• Crystal Structure Analysis:

  • The study by (Prabhuswamy et al., 2016) focused on the crystal structure analysis of a related compound, which is crucial for understanding its physical and chemical properties.

• Bioactivity Screening:

  • A research conducted by (Guna et al., 2009) involved the synthesis of similar compounds and their bioactivity screening, suggesting the potential use of these compounds in developing new therapeutic agents.